Cas no 629618-67-3 (L-Tyrosine, L-asparaginyl-L-cysteinyl-L-glutaminyl-L-seryl-L-threonyl-)

• Product name: L-Tyrosine, L-asparaginyl-L-cysteinyl-L-glutaminyl-L-seryl-L-threonyl-
• CAS No: 629618-67-3
• MF: C₂₈H₄₂N₈O₁₂S
• MW: 714.74448
• CID: 428203
• PubChem ID: 71381660

L-Tyrosine, L-asparaginyl-L-cysteinyl-L-glutaminyl-L-seryl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, L-asparaginyl-L-cysteinyl-L-glutaminyl-L-seryl-L-threonyl-
• (2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2R)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-3-sulfanylpropanoyl]amino]-5-oxopentanoyl]amino]-3-hydroxypropanoyl]amino]-3-hydroxybutanoyl]amino]-3-(4-h
• L-Asparaginyl-L-cysteinyl-L-glutaminyl-L-seryl-L-threonyl-L-tyrosine
• 629618-67-3
• DTXSID30804098

• Inchi： InChI=1S/C28H42N8O12S/c1-12(38)22(27(46)33-17(28(47)48)8-13-2-4-14(39)5-3-13)36-25(44)18(10-37)34-24(43)16(6-7-20(30)40)32-26(45)19(11-49)35-23(42)15(29)9-21(31)41/h2-5,12,15-19,22,37-39,49H,6-11,29H2,1H3,(H2,30,40)(H2,31,41)(H,32,45)(H,33,46)(H,34,43)(H,35,42)(H,36,44)(H,47,48)/t12-,15+,16+,17+,18+,19+,22+/m1/s1
• InChI Key： USMBNOFSNUZRFI-QIDZCYIASA-N
• SMILES： CC(C(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)NC(=O)C(CO)NC(=O)C(CCC(=O)N)NC(=O)C(CS)NC(=O)C(CC(=O)N)N)O

Computed Properties

• Exact Mass: 714.26456
• Monoisotopic Mass: 714.26428998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 49
• Rotatable Bond Count: 21
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.5
• Topological Polar Surface Area: 357Ų

Experimental Properties

• PSA: 355.69